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Compound of Interest

Compound Name: Epoxyquinomicin B

Cat. No.: B1227998 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the discovery, isolation, and

characterization of Epoxyquinomicin B, a novel antibiotic produced by Amycolatopsis sp. This

document details the experimental protocols, quantitative data, and the workflow for the

purification of this compound, offering valuable insights for researchers in natural product

discovery and drug development.

Introduction
Epoxyquinomicins are a class of antibiotics discovered from the culture broth of Amycolatopsis

sp. strain MK299-95F4, which is related to Amycolatopsis sulphurea.[1][2] This family of

compounds, including Epoxyquinomicins A, B, C, and D, has demonstrated potential as anti-

inflammatory agents, with studies showing their efficacy in improving collagen-induced arthritis

in vivo.[1][2] Epoxyquinomicin B, in particular, is the dechlorinated derivative of

Epoxyquinomicin A.[3] While its antimicrobial activity against Gram-positive bacteria is

considered weak, its anti-inflammatory properties make it a compound of interest for further

investigation.[1][2]

Physicochemical and Spectroscopic Data of
Epoxyquinomicin B

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1227998?utm_src=pdf-interest
https://www.benchchem.com/product/b1227998?utm_src=pdf-body
https://scispace.com/pdf/epoxyquinomicins-a-b-c-and-d-new-antibiotics-from-4shp022s7b.pdf
https://pubmed.ncbi.nlm.nih.gov/9592560/
https://scispace.com/pdf/epoxyquinomicins-a-b-c-and-d-new-antibiotics-from-4shp022s7b.pdf
https://pubmed.ncbi.nlm.nih.gov/9592560/
https://www.benchchem.com/product/b1227998?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/9592562/
https://scispace.com/pdf/epoxyquinomicins-a-b-c-and-d-new-antibiotics-from-4shp022s7b.pdf
https://pubmed.ncbi.nlm.nih.gov/9592560/
https://www.benchchem.com/product/b1227998?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1227998?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The following tables summarize the key quantitative data for Epoxyquinomicin B, derived

from spectroscopic and analytical studies.[1]

Table 1: Physicochemical Properties of
Epoxyquinomicin B

Property Value

Molecular Formula C14H11NO6

Melting Point (°C) 178 - 184 (decomposed)

Appearance Yellow powder

Solubility

Soluble in methanol, acetone, and ethyl acetate;

slightly soluble in chloroform; insoluble in n-

hexane.

Table 2: ¹H and ¹³C NMR Spectroscopic Data for
Epoxyquinomicin B in CD₃OD
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Position
¹³C Chemical Shift (δc,
ppm)

¹H Chemical Shift (δH,
ppm, multiplicity, J in Hz)

1 187.9

2 148.0

3 114.9 7.27 (s)

4 182.2

5 60.2 4.02 (d, 4.0)

6 59.8 3.93 (d, 4.0)

7 60.1 3.99 (d, 13.0), 4.12 (d, 13.0)

8 168.0

9 118.0

10 161.4

11 119.8 7.00 (t, 8.0)

12 136.9 7.50 (t, 8.0)

13 120.3 6.95 (d, 8.0)

14 129.9 8.05 (d, 8.0)

Experimental Protocols
This section provides a detailed methodology for the fermentation of Amycolatopsis sp. and the

subsequent isolation and purification of Epoxyquinomicin B.

Fermentation of Amycolatopsis sp. MK299-95F4
Seed Culture: A loopful of the producing strain, Amycolatopsis sp. MK299-95F4, is inoculated

into a 500-ml Erlenmeyer flask containing 110 ml of a seed medium (composition not

specified in the provided search results). The flask is incubated on a rotary shaker at 27°C

for 48 hours.
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Production Culture: The seed culture is then transferred into a 30-liter jar fermenter

containing 20 liters of a production medium (composition not specified in the provided search

results). The fermentation is carried out at 27°C with aeration and agitation for a specified

period to allow for the production of the epoxyquinomicins.

Isolation and Purification of Epoxyquinomicin B
The following workflow outlines the multi-step process for isolating and purifying

Epoxyquinomicin B from the fermentation broth.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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